Cas no 827613-91-2 (Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-)

Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy- structure
827613-91-2 structure
Product Name:Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
CAS No:827613-91-2
MF:C14H10N2O5
MW:286.23960351944
CID:682924
PubChem ID:136235106
Update Time:2025-04-19

Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-[(3-formyl-4-hydroxyphenyl)azo]-2-hydroxy-
    • 3-[(3-formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
    • 827613-91-2
    • 3-[2-(3-Formyl-4-hydroxyphenyl)hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylic acid
    • DTXSID10836554
    • Inchi: 1S/C14H10N2O5/c17-7-8-5-9(1-3-12(8)18)15-16-10-2-4-13(19)11(6-10)14(20)21/h1-7,18-19H,(H,20,21)/b16-15+
    • InChI Key: ORUNHRKGOOISNG-FOCLMDBBSA-N
    • SMILES: OC1=CC=C(C=C1C(=O)O)/N=N/C1=CC=C(C(C=O)=C1)O

Computed Properties

  • Exact Mass: 286.05897142g/mol
  • Monoisotopic Mass: 286.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 120Ų
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